![molecular formula C21H24N2O4 B2535112 [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] (E)-3-(4-prop-2-enoxyphenyl)prop-2-enoate CAS No. 926124-13-2](/img/structure/B2535112.png)
[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] (E)-3-(4-prop-2-enoxyphenyl)prop-2-enoate
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Description
[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] (E)-3-(4-prop-2-enoxyphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C21H24N2O4 and its molecular weight is 368.433. The purity is usually 95%.
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Scientific Research Applications
Crystal Packing and Molecular Interactions
The compound showcases unique crystal packing mechanisms, emphasizing non-traditional bonding interactions such as N⋯π and O⋯π, rather than direct hydrogen bonding. This indicates a potential avenue for designing novel molecular architectures and understanding molecular assembly in solid-state chemistry. Studies exemplify how ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate and its variants form complex crystal structures through these interactions, highlighting the relevance in materials science for creating specific molecular arrangements with desired properties (Zhang, Wu, & Zhang, 2011).
Asymmetric Catalysis
This compound has been utilized in the synthesis of optically enriched cyclohexenes through highly enantioselective annulations, catalyzed by amino acid-based bifunctional phosphines. The ability to produce compounds with high enantioselectivity is crucial in the pharmaceutical industry for the development of drugs with improved efficacy and reduced side effects. This application demonstrates the compound's role in facilitating reactions that are significant for creating chiral molecules (Zhong, Han, Wang, & Lu, 2012).
Ligand Design in Asymmetric Catalysis
The resolution of racemic 2-aminocyclohexanol derivatives and their application as ligands in asymmetric catalysis highlights the compound's utility in chiral resolution and synthesis. Enantiopure derivatives have been employed in catalyzed asymmetric reactions, showcasing the compound's versatility in synthesizing enantiomerically pure molecules, a fundamental aspect of medicinal chemistry and drug development (Schiffers et al., 2006).
Antioxidant and Anti-inflammatory Activities
Research into the synthesis and evaluation of conjugates of amino acids with N-Aroyl-N, N′-Dicyclohexyl Urea, derived from similar structural motifs, has demonstrated significant antioxidant and anti-inflammatory activities. These findings open pathways for the development of new therapeutic agents, highlighting the compound's potential in biomedical applications (Sahoo, Subudhi, & Swain, 2011).
properties
IUPAC Name |
[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] (E)-3-(4-prop-2-enoxyphenyl)prop-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O4/c1-2-14-26-18-9-6-17(7-10-18)8-11-20(25)27-15-19(24)23-21(16-22)12-4-3-5-13-21/h2,6-11H,1,3-5,12-15H2,(H,23,24)/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCKCMUIQQBPDGG-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=C(C=C1)C=CC(=O)OCC(=O)NC2(CCCCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCOC1=CC=C(C=C1)/C=C/C(=O)OCC(=O)NC2(CCCCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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